Cas no 2034616-33-4 (N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide)
N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS025315975
- 2-(2-methylphenoxy)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}acetamide
- 2-(2-methylphenoxy)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide
- N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide
- 2034616-33-4
- F6454-2670
-
- Inchi: 1S/C20H30N2O2S/c1-16-4-2-3-5-19(16)24-15-20(23)21-14-17-6-10-22(11-7-17)18-8-12-25-13-9-18/h2-5,17-18H,6-15H2,1H3,(H,21,23)
- InChI Key: GWUOFQQZULJOLJ-UHFFFAOYSA-N
- SMILES: S1CCC(CC1)N1CCC(CNC(COC2C=CC=CC=2C)=O)CC1
Computed Properties
- Exact Mass: 362.20279938g/mol
- Monoisotopic Mass: 362.20279938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 66.9Ų
N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6454-2670-2μmol |
2-(2-methylphenoxy)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}acetamide |
2034616-33-4 | 90%+ | 2μl |
$85.5 | 2023-07-05 | |
| Life Chemicals | F6454-2670-5μmol |
2-(2-methylphenoxy)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}acetamide |
2034616-33-4 | 90%+ | 5μl |
$94.5 | 2023-07-05 | |
| Life Chemicals | F6454-2670-10μmol |
2-(2-methylphenoxy)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}acetamide |
2034616-33-4 | 90%+ | 10μl |
$103.5 | 2023-07-05 | |
| Life Chemicals | F6454-2670-20μmol |
2-(2-methylphenoxy)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}acetamide |
2034616-33-4 | 90%+ | 20μl |
$118.5 | 2023-07-05 | |
| Life Chemicals | F6454-2670-1mg |
2-(2-methylphenoxy)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}acetamide |
2034616-33-4 | 90%+ | 1mg |
$81.0 | 2023-07-05 | |
| Life Chemicals | F6454-2670-2mg |
2-(2-methylphenoxy)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}acetamide |
2034616-33-4 | 90%+ | 2mg |
$88.5 | 2023-07-05 | |
| Life Chemicals | F6454-2670-3mg |
2-(2-methylphenoxy)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}acetamide |
2034616-33-4 | 90%+ | 3mg |
$94.5 | 2023-07-05 | |
| Life Chemicals | F6454-2670-4mg |
2-(2-methylphenoxy)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}acetamide |
2034616-33-4 | 90%+ | 4mg |
$99.0 | 2023-07-05 | |
| Life Chemicals | F6454-2670-5mg |
2-(2-methylphenoxy)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}acetamide |
2034616-33-4 | 90%+ | 5mg |
$103.5 | 2023-07-05 | |
| Life Chemicals | F6454-2670-10mg |
2-(2-methylphenoxy)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}acetamide |
2034616-33-4 | 90%+ | 10mg |
$118.5 | 2023-07-05 |
N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide
Introduction to N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-()acetamide (CAS No. 2034616-33-4)
N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-()acetamide, identified by its CAS number 2034616-33-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both tetrahydro-2H-thiopyran and piperidine moieties in its structure suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.
The tetrahydro-2H-thiopyran ring system is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to engage in hydrogen bonding and hydrophobic interactions. Its incorporation into the molecular framework of N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-()acetamide likely contributes to its binding affinity and selectivity towards specific biological receptors. Additionally, the piperidine moiety is another common pharmacophore that enhances solubility and metabolic stability, which are critical factors in drug design.
The
2034616-33-4 (N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)